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Compound of Interest

Compound Name: NS5806

Cat. No.: B1680101

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
NS5806 stock solutions in Dimethyl Sulfoxide (DMSO). NS5806 is a potent activator of the
Kv4.3 potassium channel, which mediates the transient outward K+ current (Ito).[1] It is a
valuable tool for studying cardiac electrophysiology and neuronal excitability.

NS5806 Properties and Solubility

Proper preparation of NS5806 stock solutions is critical for accurate and reproducible
experimental results. The following table summarizes the key physical and chemical properties
of NS5806.
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Property Value Reference

N-[3,5-
Bis(trifluoromethyl)phenyl]-N'-
[2,4-dibromo-6-(2H-tetrazol-5-

Chemical Name

yl)phenyl]urea
Molecular Weight 574.07 g/mol [1]
Formula C16H8Br2F6N60O [1]
Appearance Solid [2]
Purity >99% (HPLC) [1]
Solubility in DMSO Up to 250 mg/mL (435.49 mM)  [3]
Solubility in Ethanol Up to 50 mM [1]

Preparation of NS5806 Stock Solution (100 mM in
DMSO)

This protocol describes the preparation of a 100 mM stock solution of NS5806 in DMSO. It is
crucial to use anhydrous, high-purity DMSO to ensure the stability of the compound.

Materials:

o NS5806 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)
 Sterile microcentrifuge tubes or vials

o Calibrated micropipettes

» Vortex mixer

e Analytical balance

Protocol:
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o Equilibrate Reagents: Allow the NS5806 powder and DMSO to reach room temperature
before use. This is particularly important for DMSO, which can solidify at cool room
temperatures (melting point: 18.5 °C).[4]

o Weigh NS5806: Accurately weigh the desired amount of NS5806 powder using an analytical
balance. For example, to prepare 1 mL of a 100 mM stock solution, weigh out 57.41 mg of
NS5806.

e Dissolve in DMSO: Add the appropriate volume of DMSO to the vial containing the NS5806
powder. For a 100 mM solution, if you weighed 57.41 mg of NS5806, add 1 mL of DMSO.

o Ensure Complete Dissolution: Vortex the solution thoroughly until the NS5806 powder is
completely dissolved. Gentle warming (e.g., in a 37°C water bath) and sonication can aid in
dissolution if necessary.[3]

e Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to minimize freeze-thaw cycles.

Stock Solution Preparation Table:

The following table provides quick calculations for preparing common concentrations of
NS5806 stock solutions. Note that batch-specific molecular weights may vary, and it is
recommended to refer to the Certificate of Analysis for precise calculations.

Desired Mass of NS5806 for Mass of NS5806 for Mass of NS5806 for
Concentration 1 mL of DMSO 5 mL of DMSO 10 mL of DMSO
1mM 0.57 mg 2.87 mg 5.74 mg

5 mM 2.87 mg 14.35 mg 28.70 mg

10 mM 5.74 mg 28.70 mg 57.41 mg

50 mM 28.70 mg 143.52 mg 287.04 mg

100 mM 57.41 mg 287.04 mg 574.07 mg

Storage and Stability
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Proper storage of the NS5806 stock solution is essential to maintain its biological activity.

Storage Temperature Shelf Life Recommendations

Store at +4°C for immediate
+4°C Short-term storage

use.[1]

For intermediate-term storage,
-20°C Up to 1 month )

aliquot and store at -20°C.[2]

For long-term storage, aliquot
-80°C Up to 6 months and store at -80°C to prevent

degradation.[2]

Important Considerations:

o Avoid Repeated Freeze-Thaw Cycles: Repeatedly freezing and thawing the stock solution
can lead to degradation of the compound. Aliquoting into single-use volumes is highly
recommended.[2]

o Hygroscopic Nature of DMSO: DMSO is hygroscopic and will absorb moisture from the air.
Ensure that the DMSO used is anhydrous and that stock solution vials are tightly sealed to
prevent water absorption, which can affect compound stability.

o Light Sensitivity: Protect the stock solution from light by storing it in amber-colored vials or by
wrapping clear vials in aluminum foil.

Mechanism of Action and Signaling Pathway

NS5806 is an activator of the Kv4.3 voltage-gated potassium channel, which is a key
component of the transient outward potassium current (Ito) in cardiomyocytes and A-type
currents in neurons.[1] The effect of NS5806 is critically dependent on the presence of the
accessory protein KChIP2.[5][6] In the presence of KChIP2, NS5806 increases the peak
current amplitude of Kv4.3 and slows the current decay.[1]
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Caption: Mechanism of action of NS5806 on the Kv4.3 channel complex.

Experimental Workflow: Cell-Based Assay

The following diagram illustrates a typical experimental workflow for testing the effect of

NS5806 on cells expressing Kv4.3 and KChIP2.
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Caption: A typical workflow for a cell-based electrophysiology experiment using NS5806.
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Safety Precautions

Personal Protective Equipment (PPE): Always wear appropriate PPE, including gloves,
safety glasses, and a lab coat, when handling NS5806 and DMSO.

Ventilation: Work in a well-ventilated area or a chemical fume hood.

Skin Contact: DMSO can facilitate the absorption of other chemicals through the skin.[7] If
the NS5806 solution comes into contact with your skin, wash the affected area immediately
and thoroughly with soap and water.

Disposal: Dispose of unused NS5806 and contaminated materials in accordance with local,
state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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